2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• IUPAC Name: 2-[1-(thian-4-yl)triazol-4-yl]ethanol
• InChI: InChI=1S/C9H15N3OS/c13-4-1-8-7-12(11-10-8)9-2-5-14-6-3-9/h7,9,13H,1-6H2
• InChI Key: VGDQHZIVXKGFPY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1N2C=C(N=N2)CCO
• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.30 g/mol
• CAS No.: 2097891-06-8

Description

Molecular Structure Analysis

The molecular structure of this compound includes a thian-4-yl group attached to a 1H-1,2,3-triazol-4-yl group, which is further attached to an ethan-1-ol group. The InChI code for this compound is not available.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The boiling point and other physical properties are not available.

Scientific Research Applications

Synthesis and Potential Antiviral Applications

A study by Rashdan et al. (2021) focused on the synthesis of novel 1,3,4-thiadiazole-1,2,3-triazole hybrids with potential antiviral activity against COVID-19. The research utilized structure-aided in silico virtual screening to identify compounds with good docking scores to the COVID-19 main protease, highlighting the compound's role in the development of antiviral agents Rashdan et al., 2021.

Molecular Interactions and Solvent Influence

The influence of temperature and solvents on the molecular interactions of Benzotriazole substituted 1,3,4-thiadiazole derivatives was explored by Godhani et al. (2019). This study provides insight into how changes in solvent and structural modification affect thermodynamic parameters, contributing to the understanding of molecular behavior in different environments Godhani et al., 2019.

Catalytic Applications

Saleem et al. (2013) reported on half-sandwich Ruthenium(II) complexes of click-generated 1,2,3-triazole-based organosulfur/-selenium ligands. These complexes were explored for their catalytic oxidation of alcohols and transfer hydrogenation of ketones, showcasing the compound's utility in catalysis Saleem et al., 2013.

Synthesis and Evaluation of Biological Activity

Triazene derivatives containing benzothiazole rings were synthesized and evaluated for their biological activity by Alamri et al. (2020). These compounds demonstrated cytotoxic activity against cancer cell lines, highlighting the potential of such molecules in the development of anticancer agents Alamri et al., 2020.

Safety and Hazards

This compound should be handled with care. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes. It should be kept away from heat/sparks/open flames/hot surfaces and should not be mixed with combustibles.

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to interact with enzymes such as histone deacetylases (hdacs) .

Mode of Action

Based on the structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic interactions .

Biochemical Pathways

Compounds with similar structures have been shown to inhibit hdacs, which play a crucial role in regulating gene expression . Therefore, it is plausible that this compound could affect gene expression pathways.

Pharmacokinetics

The compound’s bioavailability could be influenced by factors such as its solubility, stability, and the presence of transport proteins .

Result of Action

If it indeed inhibits hdacs, it could potentially lead to changes in gene expression, affecting cellular processes such as cell proliferation and differentiation .

Biochemical Analysis

Biochemical Properties

Based on its structural similarity to other thian-4-yl compounds , it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. The nature of these interactions would depend on the specific molecular context and could involve both covalent and non-covalent bonds .

Cellular Effects

Other thian-4-yl compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The temporal effects of 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in laboratory settings, including its stability, degradation, and long-term effects on cellular function, have not been extensively studied . Future in vitro and in vivo studies are needed to elucidate these aspects.

Dosage Effects in Animal Models

Future studies should investigate potential threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving this compound are not well-characterized .

Transport and Distribution

Future studies should investigate any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .